7-Fluoro-4-methoxyisoquinolin-1-OL

• CAS No.: 630423-45-9
• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• IUPAC Name: 7-fluoro-4-methoxy-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H8FNO2/c1-14-9-5-12-10(13)8-4-6(11)2-3-7(8)9/h2-5H,1H3,(H,12,13)
• InChI Key: XRGITZPPDPREEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CNC(=O)C2=C1C=CC(=C2)F

Description

7-Fluoro-4-methoxyisoquinolin-1-OL is a useful research compound. Its molecular formula is C10H8FNO2 and its molecular weight is 193.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-fluoroisoquinolin-1(2H)-one (11 g, 67.4 mmol) in methanol was added iodozobenzenediacetate (21.7 g, 67.4 mmol) followed by methane sulphonic acid (7.78 g, 81 mmol) at room temperature. The reaction mass was heated at reflux for 3 h. The solvent was evaporated and the residue was diluted with cold water. The precipitated solid was filtered and washed with water to get crude compound (11 g, 84%) as light red color solid. 1H NMR (400 MHz, CD3OD): δ ppm 8.06-8.04 (m, 1H), 7.96-7.93 (m, 1H), 7.62-7.54 (m, 2H), 6.74 (s, 1H), 3.89 (s, 3H); MS: MS m/z 194.1 (M++1).